Cas no 2171928-83-7 (4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole)
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole
- 2171928-83-7
- EN300-1595354
-
- Inchi: 1S/C10H16ClN3/c1-7(2)14-10(5-8-3-4-8)9(6-11)12-13-14/h7-8H,3-6H2,1-2H3
- InChI Key: ZAFQKLRFPKZMJT-UHFFFAOYSA-N
- SMILES: ClCC1=C(CC2CC2)N(C(C)C)N=N1
Computed Properties
- Exact Mass: 213.1032752g/mol
- Monoisotopic Mass: 213.1032752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 30.7Ų
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1595354-0.05g |
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole |
2171928-83-7 | 0.05g |
$1152.0 | 2023-08-31 | ||
| Enamine | EN300-1595354-0.1g |
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole |
2171928-83-7 | 0.1g |
$1207.0 | 2023-08-31 | ||
| Enamine | EN300-1595354-0.25g |
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole |
2171928-83-7 | 0.25g |
$1262.0 | 2023-08-31 | ||
| Enamine | EN300-1595354-0.5g |
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole |
2171928-83-7 | 0.5g |
$1316.0 | 2023-08-31 | ||
| Enamine | EN300-1595354-1.0g |
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole |
2171928-83-7 | 1g |
$1371.0 | 2023-06-04 | ||
| Enamine | EN300-1595354-2.5g |
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole |
2171928-83-7 | 2.5g |
$2688.0 | 2023-08-31 | ||
| Enamine | EN300-1595354-5.0g |
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole |
2171928-83-7 | 5g |
$3977.0 | 2023-06-04 | ||
| Enamine | EN300-1595354-10.0g |
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole |
2171928-83-7 | 10g |
$5897.0 | 2023-06-04 | ||
| Enamine | EN300-1595354-1g |
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole |
2171928-83-7 | 1g |
$1371.0 | 2023-08-31 | ||
| Enamine | EN300-1595354-5g |
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole |
2171928-83-7 | 5g |
$3977.0 | 2023-08-31 |
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole
Recent Advances in the Study of 4-(Chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole (CAS: 2171928-83-7)
The compound 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole (CAS: 2171928-83-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the versatility of this triazole derivative in drug discovery. The presence of both chloromethyl and cyclopropylmethyl groups on the triazole ring provides a scaffold that can be further functionalized, making it a valuable intermediate in the synthesis of more complex bioactive molecules. Researchers have successfully employed click chemistry approaches to modify this compound, enabling the rapid generation of diverse libraries for high-throughput screening.
In terms of biological activity, preliminary investigations have demonstrated that 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole exhibits promising inhibitory effects against several enzyme targets. Notably, it has shown moderate activity against certain kinases and proteases, which are often implicated in cancer and inflammatory diseases. The compound's mechanism of action appears to involve competitive inhibition at the ATP-binding site of target enzymes.
Structural-activity relationship (SAR) studies have revealed that the cyclopropylmethyl moiety plays a crucial role in the compound's bioactivity. This group contributes to both the compound's lipophilicity and its ability to induce conformational changes in target proteins. Meanwhile, the chloromethyl group serves as an excellent handle for further chemical modifications, allowing researchers to fine-tune the compound's properties.
Recent pharmacokinetic studies in animal models have provided encouraging data regarding the compound's absorption and distribution characteristics. The molecule demonstrates good oral bioavailability and reasonable metabolic stability, though further optimization may be required to improve its half-life. Researchers are particularly interested in developing prodrug derivatives of this compound to enhance its therapeutic potential.
Looking forward, several research groups are exploring the use of 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole as a building block for more sophisticated drug candidates. Its combination of synthetic accessibility and biological activity makes it an attractive starting point for medicinal chemistry programs targeting various disease areas, including oncology, infectious diseases, and neurological disorders.
The compound's safety profile is currently under investigation, with early toxicology studies showing acceptable margins between effective and toxic doses. However, comprehensive safety evaluations will be necessary before any clinical development can be considered. Researchers are particularly focused on understanding the compound's potential off-target effects and metabolic pathways.
In conclusion, 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole represents an exciting area of research in medicinal chemistry. Its unique structural features, combined with promising biological activity, position it as a valuable tool for drug discovery. Future research directions will likely focus on optimizing its pharmacological properties and exploring its potential in combination therapies.
2171928-83-7 (4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)